Cas no 1956376-14-9 (2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1956376-14-9
• MF: C₁₃H₉BrClN₃O₂S
• MW: 386.65145945549
• CID: 4728308
• Update Time: 2025-10-23

2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
• AX8319992

• Inchi： 1S/C13H9BrClN3O2S/c1-8-2-4-9(5-3-8)21(19,20)18-7-10(15)12-13(18)16-6-11(14)17-12/h2-7H,1H3
• InChI Key： OHTSGHOGHHDIHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2S(C2C=CC(C)=CC=2)(=O)=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 478
• Topological Polar Surface Area: 73.2

Additional information on 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

Introduction to 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1956376-14-9)

2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1956376-14-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine make it an intriguing candidate for further investigation in drug discovery and development.

The chemical structure of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine consists of a pyrrolopyrazine core with specific substituents at the 2-, 7-, and 5-positions. The bromine atom at the 2-position, the chlorine atom at the 7-position, and the tosyl group at the 5-position contribute to its distinct chemical properties and biological activity. These functional groups can influence the compound's solubility, stability, and reactivity, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the potential of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine may have antitumor properties, particularly against certain types of cancer cells.

The pharmacological profile of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine has been explored through in vitro and in vivo experiments. In vitro assays have demonstrated its ability to modulate cellular signaling pathways, including those involved in apoptosis and cell cycle regulation. In vivo studies using animal models have shown promising results in reducing inflammation and tumor growth, further supporting its potential as a therapeutic agent.

The synthesis of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been developed to optimize the production process, including those that utilize green chemistry principles to minimize environmental impact. These advancements in synthetic methodology have facilitated the large-scale production of this compound for research and development purposes.

In addition to its therapeutic potential, 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for understanding protein function and interactions. This application has broad implications for drug discovery and target validation.

The safety profile of 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully characterize its safety profile and identify any potential long-term risks.

In conclusion, 2-Bromo-7-chloro-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1956376-14-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.